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Compound of Interest

tert-Butyl N-(6-
Compound Name:
hydroxyhexyl)carbamate

Cat. No.: B028197

Essential Safety and Handling Guide for tert-Butyl
N-(6-hydroxyhexyl)carbamate

For Researchers, Scientists, and Drug Development Professionals: Your Go-To Resource for
Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety protocols and logistical plans for handling tert-
Butyl N-(6-hydroxyhexyl)carbamate (CAS No. 75937-12-1). The following procedures are
based on available safety data for the compound and structurally similar chemicals, ensuring a
comprehensive approach to safe laboratory practices.

Hazard Identification and Classification

Tert-Butyl N-(6-hydroxyhexyl)carbamate is classified as an irritant. It is crucial to handle this
compound with care, adhering to the safety precautions outlined below.

Globally Harmonized System (GHS) Classification:[1]
 Skin Irritation: Category 2 (H315: Causes skin irritation)

o Eye Irritation: Category 2A (H319: Causes serious eye irritation)
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o Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory Tract Irritation

(H335: May cause respiratory irritation)

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to minimize exposure and ensure

personal safety when handling tert-Butyl N-(6-hydroxyhexyl)carbamate.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields meeting EN166 (EU) or
ANSI z87.1 (US) standards. A
face shield may be required for

splash hazards.

Protects against splashes and
dust that could cause serious

eye irritation.[2]

Skin Protection

Gloves: Chemical-resistant,
unlined gloves such as nitrile
rubber, neoprene, or PVC.
Inspect gloves before each
use. Lab Coat: Standard
laboratory coat. For larger
guantities or increased splash
risk, a chemical-resistant apron
over the lab coat is

recommended.

Prevents direct skin contact,

which can cause irritation.[3]

Respiratory Protection

Not typically required under
normal laboratory conditions
with adequate ventilation (e.g.,
in a chemical fume hood). If
dust or aerosols are
generated, use a NIOSH-
approved respirator with an
appropriate particulate filter
(e.g., N95).

Protects against inhalation of
dust or vapors that may cause

respiratory tract irritation.[2][3]
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Operational and Disposal Plans

Handling and Storage:

» Engineering Controls: Handle this compound in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne concentrations low.[3]

e Handling Precautions: Avoid contact with skin, eyes, and clothing. Do not breathe dust or
vapors. Wash hands thoroughly after handling.[2]

» Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents. Keep the container tightly closed.[3]

Spill and Leak Procedures:
e Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

» Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do
so.

o Clean-up: For solid spills, carefully sweep up the material to avoid generating dust and place
it into a suitable, labeled container for disposal. For liquid spills, absorb with an inert material
(e.g., sand, vermiculite) and place in a sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Disposal Plan:

o Chemical Waste: Dispose of tert-Butyl N-(6-hydroxyhexyl)carbamate and any
contaminated materials as hazardous chemical waste. Do not allow the chemical to enter
drains or waterways.
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o Container Disposal: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical waste.

e Regulatory Compliance: All disposal activities must comply with institutional policies and all

applicable local, state, and federal environmental regulations.

Emergency and First Aid Procedures

Immediate action is critical in the event of accidental exposure.

Exposure Route

First Aid Measures

Inhalation

Move the affected person to fresh air. If
breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. If

skin irritation persists, seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

Ingestion

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Experimental Workflow

The following diagram outlines the standard operating procedure for the safe handling of tert-

Butyl N-(6-hydroxyhexyl)carbamate in a laboratory setting.
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End: Procedure Complete
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Caption: Workflow for the safe handling of tert-Butyl N-(6-hydroxyhexyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b028197?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4146612
https://pubchem.ncbi.nlm.nih.gov/compound/4146612
http://www.angenechemical.com/sds/167081-25-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/product/b028197#personal-protective-equipment-for-handling-tert-butyl-n-6-hydroxyhexyl-carbamate
https://www.benchchem.com/product/b028197#personal-protective-equipment-for-handling-tert-butyl-n-6-hydroxyhexyl-carbamate
https://www.benchchem.com/product/b028197#personal-protective-equipment-for-handling-tert-butyl-n-6-hydroxyhexyl-carbamate
https://www.benchchem.com/product/b028197#personal-protective-equipment-for-handling-tert-butyl-n-6-hydroxyhexyl-carbamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028197?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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